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Compound of Interest

Compound Name: Diethyl benzylmalonate

Cat. No.: B016439 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate, and actionable

information for the safe handling of Diethyl benzylmalonate, from personal protective

equipment (PPE) to disposal protocols. By adhering to these procedures, you can minimize

risks and maintain a secure research environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Diethyl benzylmalonate, exposure control is critical. The following personal

protective equipment is mandatory to prevent contact and ensure safety.

Engineering Controls:

Facilities must be equipped with an eyewash station and a safety shower.[1]

Work should be conducted in a well-ventilated area, using local exhaust ventilation to keep

airborne concentrations low.[1][2]

Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Standards/References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure. Long-sleeved

clothing is also recommended.

Check with glove supplier for

chemical resistance.

Respiratory Protection

Not required under normal use

with adequate ventilation. If

ventilation is inadequate or for

large-scale use, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.

A respiratory protection

program meeting OSHA's 29

CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1]

Health Hazards and First Aid
While the toxicological properties of Diethyl benzylmalonate have not been fully investigated,

it may cause irritation to the eyes, skin, respiratory tract, and digestive tract.[1] Immediate and

appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2][3]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Wash clothing before reuse.[1][2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][2][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

medical attention.[1][2][3]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling Diethyl benzylmalonate from receipt to disposal is

essential for laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible substances such as acids,

bases, oxidizing agents, and reducing agents.[1][2]

Keep the container tightly closed when not in use.[1][2]

2. Handling and Use:
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Wash hands thoroughly after handling.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Use with adequate ventilation.[1][2]

3. Spill Cleanup:

In case of a spill, immediately alert others in the area.[4]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth.[1][2]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[1][2]

Ensure the area is well-ventilated during and after the cleanup.[1][2]

Clean the spill area with soap and water.[4][5]

4. Disposal:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state

and local regulations for complete and accurate classification.[1]

Dispose of the waste in accordance with all applicable federal, state, and local environmental

regulations.[6]

Do not empty into drains.[7]

Quantitative Data Summary
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Property Value Reference

Appearance Clear, colorless liquid [1]

Molecular Formula C14H18O4

Molecular Weight 250.29 g/mol [8]

Boiling Point 162 - 163 °C [3]

Flash Point > 112 °C (> 233.6 °F) [1][3]

Water Solubility Immiscible [3]

Storage Temperature Ambient

Experimental Workflow and Safety Protocol
The following diagram illustrates the standard operating procedure for the safe handling of

Diethyl benzylmalonate in a laboratory setting.
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Caption: Workflow for Safe Handling of Diethyl benzylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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